4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide

• Molecular Formula: C20H25N3S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H25N3S/c1-16-12-17(2)14-19(13-16)21-20(24)23-10-8-22(9-11-23)15-18-6-4-3-5-7-18/h3-7,12-14H,8-11,15H2,1-2H3,(H,21,24)
• InChI Key: OCCCSBAZPGTJOI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3)C

Description

4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide, also known as BDPC, is a chemical compound that belongs to the class of piperazine derivatives. BDPC has been widely studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. In

Scientific Research Applications

4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its use as a ligand for serotonin receptors. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been shown to have high affinity for the 5-HT2A and 5-HT2C receptors, which are involved in a variety of physiological processes, including mood regulation, appetite, and sleep. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has also been studied for its potential as a therapeutic agent for the treatment of various psychiatric and neurological disorders.

Mechanism of Action

The mechanism of action of 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide is not fully understood, but it is believed to involve the modulation of serotonin receptor activity. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been shown to act as a partial agonist at the 5-HT2A and 5-HT2C receptors, which may contribute to its psychoactive effects. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has also been shown to inhibit the reuptake of serotonin, which may further enhance its effects.
Biochemical and Physiological Effects:
4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been shown to increase locomotor activity, induce hyperthermia, and produce head-twitch responses. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has also been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide in lab experiments is its high affinity for serotonin receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of using 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide is its psychoactive effects, which may confound the results of experiments. Researchers must be careful to control for these effects when using 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide in their experiments.

Future Directions

There are many potential future directions for research on 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide. One area of interest is its potential as a therapeutic agent for the treatment of psychiatric and neurological disorders. 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide has been shown to have antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its potential as a therapeutic agent in humans. Another area of interest is its potential as a tool for studying the role of serotonin receptors in various physiological processes. Further research is needed to fully understand the mechanism of action of 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide and its effects on the brain and body.
In conclusion, 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. Its high affinity for serotonin receptors makes it a useful tool for studying the role of these receptors in various physiological processes. However, its psychoactive effects must be carefully controlled for in lab experiments. Further research is needed to fully understand the mechanism of action of 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide and its potential as a therapeutic agent for the treatment of psychiatric and neurological disorders.

Synthesis Methods

The synthesis of 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide involves the reaction of 3,5-dimethylphenylpiperazine with benzyl isothiocyanate in the presence of a base. The resulting product is 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide, which can be purified by recrystallization. This synthesis method has been well-established in the literature and has been used by many researchers to obtain 4-benzyl-N-(3,5-dimethylphenyl)piperazine-1-carbothioamide for their experiments.